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Compound of Interest

Compound Name: Methyl benzoylformate
CAS No.: 81065-82-9
Cat. No.: B7770078
Get Quote
. J

CAS Number: 15206-55-0

This technical guide provides a comprehensive overview of methyl benzoylformate, a
significant chemical compound utilized across various industrial and research sectors. The
document details its chemical and physical properties, safety information, synthesis methods,
and key applications, with a focus on its relevance to researchers, scientists, and professionals

in drug development.

Chemical Identity and Synonyms

Methyl benzoylformate, identified by the CAS number 15206-55-0, is an organic compound
with several synonyms used in literature and commerce.[1][2][3]
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Identifier Value

IUPAC Name Methyl 2-oxo-2-phenylacetate
CAS Number 15206-55-0[1][4][5][6]

EC Number 239-263-3[1][4]

Molecular Formula

CoHsOs[1][41[5][61[7]

Synonyms

Methyl phenylglyoxylate, Benzoylformic acid
methyl ester, Phenylglyoxylic acid methyl ester,
Methyl oxophenylacetate[1][2][3]

Physicochemical Properties

Methyl benzoylformate is a colorless to pale yellow liquid characterized by an aromatic odor.

[1] Its key physical and chemical properties are summarized in the table below.

Property

Value Source(s)

Molecular Weight

164.16 g/mol [4][5][7]

Clear, colorless to pale yellow

Appearance liquid [1][2][8]
Boiling Point 246-248 °C (lit.) [41[71[8]
Density 1.155 g/mL at 25 °C (lit.) [4][8]
Refractive Index n20/D 1.526 (lit.) [4]

Flash Point 113 °C (235.4 °F) - closed cup [4107]
Soluble in most organic
Solubility solvents; moderately soluble in  [9][10]

water.[9][10]

Safety and Handling
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While not classified as a hazardous substance according to Regulation (EC) No. 1272/2008,

caution is advised when handling methyl benzoylformate.[7] It may cause irritation to the

eyes, skin, respiratory tract, and digestive tract.[2] The toxicological properties have not been

fully investigated.[2]

Aspect

Recommendation

Personal Protective Equipment

Eyeshields, gloves, and a dust mask (type N95)
or multi-purpose combination respirator are

recommended.[4]

Use with adequate ventilation. Avoid contact

Handling with eyes, skin, and clothing. Avoid ingestion
and inhalation.[2]
Store in a cool, dry, well-ventilated area in a
Storage tightly closed container, away from incompatible

substances.[2][8]

Storage Class Code

10 - Combustible liquids.[4]

Synthesis and Reactivity

Methyl benzoylformate is a synthetic compound not typically found in nature, although it has

been reported in plants of the Ligusticum genus.[11][12] It serves as a reactive intermediate in

organic synthesis.[11]

Experimental Protocol: Synthesis via Solid Acid Catalysis An environmentally friendly and

efficient method for synthesizing methyl benzoylformate involves using a titanium

dioxide/sulfate solid acid catalyst.[11]

e Reactants: Phenylglyoxylic acid and methanol.

o Catalyst: Titanium dioxide/sulfate solid acid.

e Solvent: An appropriate organic solvent.
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e Procedure: The esterification of phenylglyoxylic acid with methanol is carried out in the
presence of the solid acid catalyst.[11] This method avoids the use of corrosive liquid acids
like sulfuric acid, leading to high yields.[11]

Key Chemical Reactions: The reactivity of methyl benzoylformate is attributed to its ester
linkage and carbonyl group.[11]

o Hydrolysis: Reacts with water to yield benzoylformic acid and methanol.[11]

» Nucleophilic Addition: Its electrophilic nature allows it to participate in nucleophilic addition
reactions, which is crucial for forming more complex molecules.[11]

o Condensation Reactions: It can undergo Claisen condensation with other esters or Aldol
condensation with aldehydes and ketones.[11]
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Caption: Synthesis and primary reaction pathways of methyl benzoylformate.

Applications in Research and Industry

Methyl benzoylformate is a versatile chemical intermediate with broad applications in
pharmaceuticals, agrochemicals, and materials science.[1][10]
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Pharmaceutical Intermediates: It is a crucial building block in the synthesis of various active
pharmaceutical ingredients (APIs), including anti-inflammatory drugs, analgesics, and other
biologically active compounds.[1][11]

Agrochemical Industry: It acts as an intermediate in the preparation of pesticides and
herbicides, such as metamitron.[1][13]

Organic Synthesis: Its reactivity makes it a valuable reagent for creating a-keto esters and a-
hydroxy acids.[1]

Flavors and Fragrances: The aromatic structure of methyl benzoylformate allows it to be
used as a starting material for certain fragrance compositions.[1][9]

Photoinitiator: In UV-curable coatings and inks, it functions as a highly efficient liquid
photoinitiator, triggering rapid polymerization upon exposure to UV light.[10][13] This is
essential for producing fast-drying and durable finishes.[13]

Polymer Synthesis: The compound is used in synthesizing polymers that exhibit high
resistance to heat and radiation.[5]
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Caption: Core applications of methyl benzoylformate across industries.

Biological Significance

Research has indicated potential biological roles for methyl benzoylformate, although
investigations are ongoing.

o Cancer Metabolism: It has been identified as a metabolite in cancer cells, suggesting a
potential role in the biochemical pathways associated with malignancies.[8][11][12] Further
research is needed to clarify its specific function.[11]

o Antioxidant Activity: Some preliminary studies have suggested that methyl benzoylformate
may possess antioxidant properties, but these findings require more extensive investigation
to be confirmed.[11]

Spectroscopic Data

The structural elucidation and purity assessment of methyl benzoylformate rely on standard
spectroscopic techniques. While specific experimental protocols for this compound are not
detailed in the provided search results, standard laboratory procedures for NMR, IR, and Mass
Spectrometry are applicable. Spectroscopic data, including 1H NMR, 13C NMR, IR, and Mass
Spectra, are available in various chemical databases for reference.[14] Rotational
spectroscopy has also been used to study its structure and internal dynamics.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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